molecular formula C21H28N6O2S B2882509 N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide CAS No. 941986-07-8

N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide

Cat. No. B2882509
CAS RN: 941986-07-8
M. Wt: 428.56
InChI Key: SQLJHJDIMSMTJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N6O2S and its molecular weight is 428.56. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives similar to the specified compound, has shown potential as selective ligands of the translocator protein (18 kDa). These compounds have been explored for their use in radioligand imaging with PET, particularly for synthesizing a compound like DPA-714, a precursor for labeling with fluorine-18 for in vivo imaging (Dollé et al., 2008).

Anticancer Activity

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, which are structurally related to the specified compound, have been designed and synthesized for their potential anticancer activity. These compounds were evaluated on various cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight different cancer cell lines (Al-Sanea et al., 2020).

Synthesis of Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine Derivatives

A series of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, which are closely related to the compound , have been synthesized. These derivatives were obtained by reacting with various reagents and showed potential for further exploration as benzodiazepine receptor ligands (Bruni et al., 1994).

Insecticidal Assessment

Derivatives of pyrazolo[3,4-d]pyrimidin-1-yl, structurally similar to the given compound, were synthesized and assessed for their insecticidal properties. These compounds were tested against the cotton leafworm, Spodoptera littoralis, indicating their potential use in pest control (Fadda et al., 2017).

Antimicrobial Activity

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, similar to the compound in focus, were prepared and their antimicrobial activity was evaluated. These compounds were tested on various strains of Gram-positive, Gram-negative bacteria, and fungi, though none showed significant activity (Bruni et al., 1996).

Anticonvulsant Drug Development

Compounds structurally related to the specified compound, such as 1-(4-methoxyphenyl)-5-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-ethyl]pyrazolo[3,4-d]pyrimidin-4-one, have been reported as new anticonvulsant drug candidates. A novel method for related substances determination in such compounds was developed and validated (Severina et al., 2021).

Antioxidant Activity

Pyrazole-acetamide derivatives, structurally related to the compound , were synthesized and their antioxidant activity was evaluated. These studies involved the synthesis of coordination complexes and assessment of their antioxidant activity in vitro, showing significant activity (Chkirate et al., 2019).

properties

IUPAC Name

N-[2-[6-ethylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H28N6O2S/c1-5-30-21-25-19(24-14(2)3)17-13-23-27(20(17)26-21)11-10-22-18(28)12-15-6-8-16(29-4)9-7-15/h6-9,13-14H,5,10-12H2,1-4H3,(H,22,28)(H,24,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQLJHJDIMSMTJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1=NC(=C2C=NN(C2=N1)CCNC(=O)CC3=CC=C(C=C3)OC)NC(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H28N6O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.